1'-(2-chloro-4-fluorobenzoyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-(2-chloro-4-fluorobenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C19H15ClFNO3/c20-16-10-12(21)6-7-14(16)17(23)22-9-3-8-19(11-22)15-5-2-1-4-13(15)18(24)25-19/h1-2,4-7,10H,3,8-9,11H2
• InChI Key: LLTYLOAPZRFELU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(C1)C(=O)C3=C(C=C(C=C3)F)Cl)C4=CC=CC=C4C(=O)O2
• Molecular Formula: C19H15ClFNO3
• Molecular Weight: 359.8 g/mol

Description

Molecular Structure Analysis

The molecular structure would be characterized by the spiro configuration and the presence of the benzoyl and piperidinone groups. The chlorine and fluorine substituents on the benzoyl group would have a significant impact on the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the benzoyl group and the piperidinone group, as well as the chlorine and fluorine substituents. The carbonyl group in the piperidinone ring could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. The presence of the benzoyl and piperidinone groups, as well as the chlorine and fluorine substituents, would affect properties such as polarity, solubility, and stability.

Scientific Research Applications

Synthetic Chemistry

Recent advancements in synthetic methods have enabled the construction of complex benzofuran rings. Our compound’s synthesis involves free radical cyclization cascades and proton quantum tunneling, leading to challenging polycyclic benzofuran structures. These synthetic routes contribute to drug development and chemical diversity.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. Without specific safety data, it’s difficult to provide detailed information on its hazards.